Cas no 338792-85-1 (N-(4-Chlorophenyl)-N'-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}ethyl)urea)

• Product Name: N-(4-Chlorophenyl)-N'-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}ethyl)urea
• CAS No: 338792-85-1
• MF: C₁₉H₂₀Cl₂F₃N₅O
• MW: 462.29621219635
• CID: 5026192
• Update Time: 2025-10-31

N-(4-Chlorophenyl)-N'-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}ethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethyl)-1-(4-chlorophenyl)urea
• N-(4-chlorophenyl)-N'-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}ethyl)urea
• N-(4-Chlorophenyl)-N'-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}ethyl)urea

• Inchi： 1S/C19H20Cl2F3N5O/c20-14-1-3-15(4-2-14)27-18(30)25-5-6-28-7-9-29(10-8-28)17-16(21)11-13(12-26-17)19(22,23)24/h1-4,11-12H,5-10H2,(H2,25,27,30)
• InChI Key： AKCRTHNRSLFLIB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1CCN(CCNC(NC2C=CC(=CC=2)Cl)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 555
• XLogP3: 4
• Topological Polar Surface Area: 60.5

Additional information on N-(4-Chlorophenyl)-N'-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}ethyl)urea

Professional Introduction to N-(4-Chlorophenyl)-N'-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}ethyl)urea and CAS No. 338792-85-1

N-(4-Chlorophenyl)-N'-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}ethyl)urea, identified by the CAS number 338792-85-1, is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the modulation of biological pathways associated with various diseases. The intricate structure of this molecule, featuring multiple functional groups, makes it a subject of intense study for its pharmacological properties.

The molecular framework of N-(4-Chlorophenyl)-N'-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}ethyl)urea is characterized by the presence of several key structural elements. The core structure includes a urea moiety, which is flanked by two distinct aromatic and heterocyclic components. Specifically, the molecule incorporates a 4-chlorophenyl group and a piperazine ring that is further substituted with a 3-chloro-5-(trifluoromethyl)pyridine moiety. This unique arrangement of functional groups contributes to the compound's complex interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The structural features of N-(4-Chlorophenyl)-N'-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}ethyl)urea suggest that it may interact with these systems, potentially leading to applications in the treatment of neurological disorders. For instance, the presence of the piperazine ring and the chloro substituents on the phenyl ring are known to influence binding affinity to certain receptor targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of chloro and trifluoromethyl groups in its structure enhances its lipophilicity, which is often a desirable property for oral bioavailability. Additionally, the pyridine ring substitution pattern may contribute to selective binding to specific biological targets, reducing off-target effects. These characteristics make N-(4-Chlorophenyl)-N'-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}ethyl)urea an attractive candidate for further pharmacological exploration.

Recent studies have begun to explore the pharmacological profile of this compound in vitro and in vivo. Preliminary research indicates that it may exhibit properties relevant to central nervous system (CNS) disorders. The interaction between N-(4-Chlorophenyl)-N'-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}ethyl)urea and CNS receptors has been investigated using computational modeling and experimental assays. These studies have provided insights into its potential mechanisms of action, suggesting that it may modulate neurotransmitter release or receptor activity.

The synthesis of N-(4-Chlorophenyl)-N'-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}ethyl)urea involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each substituent group must be carefully managed to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The synthetic route also emphasizes minimizing side reactions to obtain the desired product in high enantiomeric purity, which is crucial for pharmaceutical applications.

The chemical properties of N-(4-Chlorophenyl)-N'-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}ethyl)urea have been thoroughly characterized using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analytical techniques provide detailed information about the molecular structure, confirming the presence of all intended functional groups. Additionally, thermal analysis methods like differential scanning calorimetry (DSC) have been used to assess the stability and melting points of the compound.

In conclusion, N-(4-Chlorophenyl)-N'-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}ethyl)urea (CAS No. 338792-85-1) represents a significant advancement in pharmaceutical research due to its complex structure and potential therapeutic applications. Its unique molecular architecture suggests interactions with key biological targets, making it a valuable candidate for further investigation in drug discovery programs targeting neurological disorders. As research continues to uncover new insights into its pharmacological properties, this compound holds promise for developing innovative treatments for various diseases.